![molecular formula C7H7BrClF3N2 B2550627 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanamine;hydrochloride CAS No. 2445791-13-7](/img/structure/B2550627.png)
1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanamine;hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BPTF and is a derivative of ethanamine. BPTF is a white crystalline powder that is soluble in water and has a molecular weight of 282.63 g/mol.
Scientific Research Applications
Synthesis and Chemical Reactions
The chemical compound 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanamine;hydrochloride, while not directly discussed in available literature, is closely related to halopyridine derivatives that have significant utility in medicinal chemistry and organic synthesis. For instance, research on halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine demonstrates the value of such compounds as building blocks in the synthesis of complex organic molecules. These intermediates allow for the creation of pentasubstituted pyridines with various functionalities, highlighting the importance of halogenated pyridines in chemical synthesis and drug development (Wu, Porter, Frennesson, & Saulnier, 2022) Wu et al., 2022.
Catalysis and Material Science
Bromopyridinyl derivatives have been explored for their catalytic properties, especially in facilitating selective chemical reactions. For example, palladium-catalyzed aminations of polyhalopyridines have shown high yields and selectivity, demonstrating the potential of such compounds in synthetic chemistry and materials science. The use of 5-bromo-2-chloropyridine in these reactions exemplifies the application of bromopyridine derivatives in developing new catalytic processes (Ji, Li, & Bunnelle, 2003) Ji et al., 2003.
Pharmaceutical Research
While the specific compound does not have direct references in the context of pharmaceutical applications, related compounds with bromo- and trifluoroethyl groups have been studied for their potential in drug development. Such compounds often serve as key intermediates or active pharmaceutical ingredients (APIs) in the design and synthesis of drugs targeting various diseases. The structural features of these compounds, such as the bromo group and the trifluoroethylamine moiety, are crucial for the pharmacological activity of the resulting drugs.
Environmental and Safety Considerations
Research involving halogenated compounds, including those with bromo- and trifluoroethyl groups, also encompasses studies on their environmental impact and safety profiles. While the use of such chemicals in industrial and pharmaceutical contexts is widespread, understanding their behavior in the environment and potential toxicity is crucial for developing safer alternatives and mitigating risks (Hoet et al., 1997) Hoet et al., 1997.
Safety and Hazards
properties
IUPAC Name |
1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF3N2.ClH/c8-4-1-2-5(13-3-4)6(12)7(9,10)11;/h1-3,6H,12H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFWTFQUJVELFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)C(C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrClF3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.49 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.